Conformations of two D-glucoseptanosides: an X-ray crystallographic study of ethyl 2,3:4,5-Di-O-isopropylidene-1-thio-β-D-glucoseptanoside and methyl 2,3,4,5-tetra-O-acetyl-β-D-glucoseptanoside
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000484
Abstract
In ethyl 2,3:4,5-di-O-isopropylidene-1-thio-β-D-glucoseptanoside (I), the seven-membered ring has been shown to have a twist–chair conformation and the two dioxolan rings have twist conformations; in methyl 2,3,4,5-tetra-O-acetyl-β-D-glucoseptanoside (II), the seven-membered ring has a conformation between a chair and twist–chair.
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Journal Name：Journal of the Chemical Society D: Chemical Communications
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